Cas no 88537-44-4 (3-(4-methoxyphenyl)propane-1-thiol)

• Product Name: 3-(4-methoxyphenyl)propane-1-thiol
• CAS No: 88537-44-4
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD19347759
• CID: 3374719
• PubChem ID: 13122392
• Update Time: 2025-04-21

3-(4-methoxyphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANETHIOL, 4-METHOXY-
• 3-(4-methoxyphenyl)propane-1-thiol
• KNTLLZLESFPXAI-UHFFFAOYSA-N
• EN300-1853579
• 88537-44-4
• 3-(p-Methoxyphenyl)-1-propylmercaptan
• 3-(4-Methoxyphenyl)-1-propylmercaptan
• SCHEMBL4801713

• MDL： MFCD19347759
• Inchi： 1S/C10H14OS/c1-11-10-6-4-9(5-7-10)3-2-8-12/h4-7,12H,2-3,8H2,1H3
• InChI Key： KNTLLZLESFPXAI-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles